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Compound of Interest

Compound Name: D-[5-13C]RIBOSE

CAS No.: 139657-62-8

Cat. No.: B591471 Get Quote

Executive Safety Summary
CRITICAL DISTINCTION: D-[5-13C]Ribose is a Stable Isotope labeled compound.[1] It is NOT

RADIOACTIVE.

Radioactivity: None (Carbon-13 is stable).

RCRA Status: Non-Hazardous (unless mixed with hazardous solvents).

Primary Disposal Hazard: Biological Oxygen Demand (BOD) in aqueous systems; Chemical

compatibility if mixed with organic solvents.

Chemical Identity & Hazard Profile[2][3][4]
Before initiating disposal, you must validate the material's state. While D-Ribose itself is

benign, the context of its use (e.g., dissolved in acetonitrile for LC-MS) dictates the disposal

path.
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Property Specification Operational Implication

Chemical Name D-[5-13C]Ribose
Treat as standard organic

chemical.

Isotope
Carbon-13 (

)

NO radioactive shielding or

decay storage required.

CAS Number
201417-01-8 (Labeled) / 50-

69-1 (Unlabeled)
Use for waste manifesting.

Physical State
White crystalline powder

(Standard)

Hygroscopic; keep dry until

disposal.

Toxicity Non-toxic (LD50 > 5g/kg) Low risk for handler exposure.

Water Solubility High
High potential for BOD load in

wastewater.

Pre-Disposal Assessment (The Decision Matrix)
As a Senior Application Scientist, I advise against a "one-size-fits-all" disposal method. You

must categorize the waste based on its experimental lifecycle.

The Three Causality Rules of Disposal:

The Solvent Rule: If the ribose is dissolved in a hazardous solvent (e.g., Methanol,

Acetonitrile), the solvent's hazard profile overrides the ribose's benign nature.

The Biological Rule: If the ribose has entered a biological system (cell culture, animal tissue),

it is treated as Biohazardous Waste, regardless of chemical safety.

The BOD Rule: Pure aqueous solutions of sugars create high Biological Oxygen Demand.

Large quantities (>100g) poured down the drain can violate municipal wastewater permits by

suffocating aquatic bacteria.

Disposal Workflow Diagram
The following logic gate ensures compliance with RCRA (USA) and general EHS standards.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
D-[5-13C]Ribose

Is it Solid/Dry?

Contact with
Bio-Agents?

No (Liquid)

Non-Hazardous
Solid Waste

Yes (Pure)

Mixed with
Hazardous Solvents?

No

Biohazardous Waste
(Red Bag/Autoclave)

Yes

Chemical Waste Stream
(Halogenated/Non-Halogenated)

Yes (e.g., HPLC Waste)

Sanitary Sewer
(Check Local BOD Limits)

No (Pure Aqueous)

Click to download full resolution via product page

Figure 1: Decision tree for categorizing D-[5-13C]Ribose waste streams based on

experimental context.

Detailed Disposal Protocols
Protocol A: Dry Solid & Spill Cleanup
Scenario: Expired shelf stock or benchtop spills of pure powder. Rationale: D-Ribose is not a

RCRA listed hazardous waste (P or U list).

PPE: Wear standard nitrile gloves and safety glasses.

Containment: Sweep up spilled powder. Avoid generating dust clouds, though non-toxic, dust

can be an irritant.

Disposal:
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Place in a sealed container or double-bag.

Label as "Non-Hazardous Solid Waste."

Dispose of in standard municipal trash unless institutional policy mandates all chemical

solids go to EHS.

Self-Validation: Verify the container has no solvent odor. If solvent odor exists, move to

Protocol C.

Protocol B: Aqueous Solutions (Buffers/Water)
Scenario: Leftover stock solutions in water or PBS. Rationale: High concentrations of sugar act

as bacterial food, spiking BOD levels in plumbing.

Volume Assessment:

< 1 Liter: Generally acceptable for sanitary sewer disposal (sink) with copious water

flushing (20:1 dilution).

> 1 Liter or High Conc. (>1M): Do NOT pour down the drain. The high BOD can trigger

regulatory fines for your facility.

Action for High Volume:

Collect in a carboy labeled "Non-Hazardous Aqueous Waste."

List contents clearly: "Water (95%), D-[5-13C]Ribose (5%)."

Submit for EHS pickup.[2]

Protocol C: Mixed Solvent Waste (HPLC/LC-MS)
Scenario: Eluent from metabolic flux analysis containing Acetonitrile (ACN), Methanol (MeOH),

or Formic Acid. Rationale: The organic solvent renders the mixture Hazardous Chemical Waste

(Ignitable D001 or Corrosive D002).

Segregation: Determine if the solvent is Halogenated (e.g., Chloroform) or Non-Halogenated

(e.g., MeOH, ACN).
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Collection:

Pour into the appropriate satellite accumulation container (e.g., "Non-Halogenated Organic

Solvents").

Crucial Step: Record the volume of D-[5-13C]Ribose on the waste tag. Even if negligible,

accurate "cradle-to-grave" tracking is a hallmark of high-integrity lab operations.

Labeling:

Must read: "Hazardous Waste - Flammable."

Constituents: "Acetonitrile 50%, Water 50%, Trace D-Ribose."

Protocol D: Biological Waste
Scenario: Ribose used in cell culture media or injected into animal models. Rationale: Potential

presence of pathogens or recombinant DNA overrides chemical properties.

Liquids (Media): Aspirate into a collection flask containing 10% bleach (final concentration) or

Wescodyne. Allow 20-minute contact time before drain disposal (if permitted) or solidify for

incineration.

Solids (Tissue/Plastics): Place in Red Biohazard Bags.

Treatment: Autoclave or incinerate according to BSL-1 or BSL-2 standards.

Documentation & Compliance
Trust is built on verification. Maintain a "Chain of Custody" for your stable isotopes just as you

would for radiolabels, even if not legally required.

Sample Waste Tag Description:
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Chemical Name: Waste Acetonitrile/Water with D-[5-13C]Ribose Hazards: Flammable, Irritant

Composition:

Acetonitrile: 80%

Water: 19.9%

Why this matters: In the event of an EHS audit, explicitly listing the stable isotope prevents

confusion with radioactive

ribose, which would trigger a costly investigation if misidentified.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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